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Compound of Interest

Phenol, 4,4'-(3,3,5-
Compound Name:
trimethylcyclohexylidene)bis-

Cat. No.: B132520

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and
disposal of Bisphenol TMC (BPTMC), a substitute for Bisphenol A (BPA). The following
protocols and data are intended to ensure the safety of laboratory personnel and to minimize
environmental impact.

Safety and Hazard Information

Bisphenol TMC (4,4'-(3,3,5-Trimethylcyclohexylidene)bis[phenol]) is a compound used in the
production of plastics and resins. While developed as a safer alternative to BPA, studies have
indicated potential health and environmental risks.

Hazard Identification:
» Skin and Eye Irritation: May cause skin and eye irritation upon contact.[1]

e Respiratory Irritation: Inhalation of dust may irritate the mucous membranes and upper
respiratory system.[1]

» Endocrine Disruption: Studies suggest that BPTMC can exhibit estrogenic activity, potentially
acting as an endocrine disruptor.[2][3]
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» Mitochondrial Toxicity: Research indicates that BPTMC can interfere with mitochondrial
function, leading to increased oxidative stress and reduced cell viability.[4][5][6]

e Aquatic Toxicity: BPTMC is toxic to aquatic organisms, with observed effects on development
and reproduction in fish species.[2][3]

Data Summary:

Table 1: Physicochemical Properties of Bisphenol TMC

Property Value Reference
CAS Number 129188-99-4 [7]
Molecular Formula C21H2602 [1]
Molecular Weight 310.43 g/mol [1]

) Solid, White to Off-White
Physical State [8]
Powder/Flakes

Melting Point 204 °C (399 °F) [1]
Boiling Point 450.8 °C at 760 mmHg [8]
Flash Point 202.8 °C [8]

B Slightly soluble in Chloroform,
Solubility [8]
DMSO, and Methanol

Vapor Pressure 9.59E-09 mmHg at 25°C [8]

Density 1.075 g/cm3 [8]

Table 2: Toxicological Data for Bisphenol TMC
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Endpoint Organism Value Reference

Oryzias melastigma
96-hour LC50 (marine medaka) 4.6 mg/L [3]

embryos

Altered hatching rates,

heart rate, and
Developmental Effects  Oryzias melastigma swimming velocity at [2]

concentrations of

0.25-2000 pg/L

Altered estrogen
receptor and
Endocrine Effects Oryzias melastigma vitellogenin [2][3]

concentrations at 0.25

Ho/L

Reduced oxygen
consumption, lowered
- mitochondrial
) ) Caenorhabditis ]
Mitochondrial Effects membrane potential, [51[6]
elegans
and decreased ATP
levels at 1 mM

exposure

Developmental

N delays, reduced
o Caenorhabditis ]
General Toxicity reproduction, and [41[5]16]
elegans o _
diminished longevity

at 1 mM exposure

Note: Occupational exposure limits for Bisphenol TMC have not been established. It is
recommended to handle it with the same precautions as other potentially hazardous bisphenol
compounds.

Experimental Protocols
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Protocol for Safe Handling and Use in a Laboratory
Setting

This protocol outlines the necessary steps for safely handling BPTMC powder and solutions to
minimize exposure.

Materials:
e Bisphenol TMC (solid powder)
o Appropriate solvent (e.g., DMSO, Methanol)

» Personal Protective Equipment (PPE):

o

Safety goggles or face shield

[¢]

Chemical-resistant gloves (nitrile or neoprene)

[e]

Laboratory coat

o

Respiratory protection (N95 or higher, especially when handling powder)
e Chemical fume hood

e Analytical balance

o Spatula and weighing paper

o Glassware (beakers, flasks)

» Sealed, labeled containers for solutions

Procedure:

o Preparation: Before handling BPTMC, ensure the work area is clean and decontaminated. All
necessary equipment and PPE should be readily available.
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o Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves. When weighing or transferring the solid powder, a
respirator is mandatory to prevent inhalation of airborne particles.[8]

» Weighing and Solution Preparation:

[e]

Conduct all weighing and solution preparation activities within a certified chemical fume
hood to minimize inhalation exposure.[9]

[e]

Use a spatula to carefully transfer the desired amount of BPTMC powder onto weighing
paper on an analytical balance. Avoid creating dust.

[e]

Transfer the weighed powder into a suitable glass container.

o

Slowly add the desired solvent to the container, stirring gently to dissolve the BPTMC.
» Storage of Solutions:

o Store all BPTMC solutions in clearly labeled, sealed containers. The label should include
the chemical name, concentration, solvent, date of preparation, and appropriate hazard
warnings.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]
e Handling of Solutions:
o When working with BPTMC solutions, always wear appropriate PPE.

o Avoid contact with skin and eyes. In case of contact, immediately flush the affected area
with copious amounts of water for at least 15 minutes.[8]

o Avoid generating aerosols or mists.
e Decontamination:
o After handling, thoroughly wash hands and any exposed skin with soap and water.

o Decontaminate all work surfaces and equipment with an appropriate cleaning agent.
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o Remove and properly dispose of contaminated PPE.

Protocol for Disposal of Bisphenol TMC Waste

Proper disposal of BPTMC waste is crucial to prevent environmental contamination.
Materials:
» Designated hazardous waste containers (clearly labeled)
» Waste labels
» Personal Protective Equipment (as listed in 2.1)
Procedure:
o Waste Segregation:
o Do not mix BPTMC waste with non-hazardous waste.

o Collect all BPTMC-contaminated materials, including unused chemical, contaminated
labware (e.g., pipette tips, vials), and contaminated PPE, in a designated hazardous waste
container.[10]

e Solid Waste:

o Place solid BPTMC waste and contaminated disposable items into a clearly labeled,
sealed container for solid chemical waste.

e Liquid Waste:

o Collect liquid waste containing BPTMC in a separate, leak-proof, and clearly labeled
hazardous waste container.

o Do not pour BPTMC solutions down the drain.

e Labeling:
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o Label all waste containers with "Hazardous Waste," the full chemical name "Bisphenol
TMC," and any other information required by your institution's Environmental Health and
Safety (EHS) department.[10]

o Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure containers are sealed to prevent leaks or spills.
e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.[8][10]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.[9]

Visualizations
Logical Workflow for Safe Handling of Bisphenol TMC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Bisphenol TMC
(BPTMC)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132520#bisphenol-tmc-safety-handling-and-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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